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Document Type: Technical Safety & Application Guide Subject: Cholesteryl Hexadecyl
Carbonate (CAS: 15455-87-5) Target Audience: Pharmaceutical Researchers, Formulation
Scientists, and Chemical Safety Officers.[1][2][3]

Chemical Architecture & Physicochemical Profile[1]

[2][3][4]

Cholesteryl hexadecyl carbonate (also known as Cholesteryl cetyl carbonate) is not merely a
lipid; it is a thermotropic liquid crystal mesogen.[1][3] Unlike standard biological lipids that
transition directly from solid to liquid, this molecule exhibits distinct mesophases—states of
matter where the molecule possesses the fluidity of a liquid but retains the orientational order
of a crystal.[1]

Its significance in drug development lies in its phase transition temperature (~36°C), which
aligns almost perfectly with human physiological temperature.[1][3] This property allows for the
engineering of "smart" drug delivery systems that undergo structural changes—and
subsequent drug release—upon contact with biological tissues.[1]
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Molecular Identity

Parameter Detail
IUPAC Name Cholest-5-en-3-yl hexadecyl carbonate
CAS Number 15455-87-5
Molecular Formula
Molecular Weight 655.1 g/mol
Cholesteryl cetyl carbonate; Cetyl cholesteryl
Synonyms
carbonate
B Soluble in chloroform, dichloromethane,
Solubility

benzene.[1][2][3] Insoluble in water.[1][3]

Phase Behavior & Thermal Properties

The utility of this material is dictated by its thermal history.[1][3]

e Crystalline Solid:
[21[3]

e Mesophase (Liquid Crystal):
(Smectic/Cholesteric textures)[2][3]

« Isotropic Liquid:

[2]3]
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Technical Insight: The carbonate linkage provides greater hydrolytic stability compared to
standard ester linkages, yet it remains susceptible to enzymatic cleavage (esterases), making it

biodegradable.[1][3]

Hazard Identification & Mechanistic Toxicology[2][3]

While often categorized as "low toxicity" based on acute lethality data, the safety profile of
Cholesteryl hexadecyl carbonate must be understood through the lens of lipophilicity and
membrane intercalation.[1]

GHS Classification (Self-Classified based on Analogues)

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][3]
o H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][3]

Mechanistic Toxicology

Why is it an irritant?

 Lipophilic Intercalation: The hexadecyl chain and steroid nucleus allow the molecule to
partition rapidly into the lipid bilayer of cell membranes.[1] In high concentrations (e.g., dust
contact with eyes/lungs), this alters membrane fluidity, leading to cellular stress and

inflammatory signaling.[1][3]

o Metabolic Byproducts: Upon hydrolysis (chemical or enzymatic), the molecule yields:
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o Cholesterol: Biocompatible.[1][3][4]
o Cetyl Alcohol (1-Hexadecanol): A known mild irritant and surfactant.[1][2][3]
o Carbon Dioxide: Inert.[1][3]

o Risk:[1][2][3] The accumulation of cetyl alcohol in sensitive tissues (eyes/lungs) drives the
irritation potential.[1]
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»| Rel of
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Figure 1: Mechanistic pathway of Cholesteryl hexadecyl carbonate toxicity.[2][3] Irritation
stems from both direct membrane disruption and hydrolysis byproducts.[1]

Operational Protocols: Handling & Storage[1][2][3]
Storage Architecture[2]

o Temperature Control: Store at 2—8°C.
o Reasoning: Storing below the lower phase transition (

) ensures the material remains in a stable crystalline state.[3] Repeated cycling through
the mesophase (

) during storage can induce polymorphism, altering the melting point and affecting
reproducibility in formulation.[1][3]

o Atmosphere: Inert gas (Argon/Nitrogen) recommended.[1][3]

o Reasoning: Prevents oxidative degradation of the steroid nucleus over long-term storage.

[3]
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Emergency Response

Scenario Immediate Action Mechanistic Rationale

Mechanical friction combined
Rinse with water for 15 min. with lipophilic particles
Eye Contact o
Do not rub. embedding in the cornea

exacerbates injury.[1][3]

Water alone is ineffective due
) Wash with soap and water.[1] to high lipophilicity; surfactant
Skin Contact . . .
[3] (soap) is required to solubilize

and remove the ester.[3]

Particulates can cause
) ] physical blockage of alveoli;
Inhalation Move to fresh air.[1][3] )
removal prevents saturation of

pulmonary surfactant.[1][3]

Advanced Application Protocols
Protocol A: Formulation of Thermosensitive Liposomes

Objective: Create drug-loaded liposomes that release their payload at body temperature (

), utilizing the phase transition of Cholesteryl hexadecyl carbonate.[3]

Materials:

DPPC (Dipalmitoylphosphatidylcholine)[2][3]

Cholesteryl hexadecyl carbonate (CHC)[2][3][5]

DSPE-PEG2000 (Stabilizen)[2][3]

Hydrophobic Drug (e.g., Doxorubicin or Amphotericin B)[1][2][3]
Methodology:

e Molar Ratio Setup: Prepare a lipid mixture of DPPC:CHC:DSPE-PEG (e.g., 70:25:5).[1][3]
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o Expert Note: High CHC content (>30%) may destabilize the vesicle.[3] The 25% inclusion
is optimized to disrupt the bilayer order specifically at the

transition point [1].[1]

Thin Film Formation: Dissolve lipids in Chloroform:Methanol (2:1). Evaporate solvent under
reduced pressure (Rotavap) at

(above the transition temp of CHC) to ensure homogeneous mixing.

Hydration: Hydrate the film with PBS (pH 7.[1][3]4) at

[1][3] Agitate to form Multilamellar Vesicles (MLVSs).[1][3]

Sizing (Extrusion): Extrude through 100 nm polycarbonate membranes at

o Critical Step: Extrusion must occur above the CHC clearing point (

).[3] Extruding below this temp results in filter clogging due to the solid/viscous mesophase
state of the lipid.[1]

Validation: Use Differential Scanning Calorimetry (DSC) to confirm the shift in phase
transition peak.[1][3]
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Figure 2: Workflow for thermosensitive liposome generation.[1][3] The red zone indicates steps
that must be performed above the liquid crystal transition temperature (

) to ensure homogeneity.

Protocol B: Liquid Crystal Thermochromic Sensor

Objective: Synthesize a mixture for visual temperature mapping (e.g., for skin thermography).

[1][3]
Materials:

+ Cholesteryl hexadecyl carbonate (CHC)[2][3][5]
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o Cholesteryl nonanoate (CN)[2][3][6][7]

e Cholesteryl benzoate (CB)[2][3]

Methodology:

Weighing: Combine CHC (40%), CN (40%), and CB (20%) by weight.

o Causality: Pure CHC has a narrow range (

).[2][3] Doping with Benzoate shifts the color play to higher temperatures; Nonanoate
broadens the viscous range [2].[1]

Melting: Heat the vial to

(isotropic phase) using a heat gun. Vortex vigorously.

Annealing: Allow the mixture to cool slowly to room temperature.

Application: Apply as a thin film (20 microns) on a black substrate.

o Observation: The mixture will reflect different wavelengths (colors) based on the helical
pitch of the cholesteric phase, which expands/contracts with temperature.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper & Safety Guide: Cholesteryl
Hexadecyl Carbonate[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095776/docs#technical-whitepaper-safety-guide-
cholesteryl-hexadecyl-carbonate-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://education.mrsec.wisc.edu/preparation-of-cholesteryl-ester-liquid-crystals/
https://education.mrsec.wisc.edu/preparation-of-cholesteryl-ester-liquid-crystals/
https://www.chemsrc.com/en/cas/17110-51-9_830225.html
https://fluorochem.co.uk/product/F624475/
https://www.mdpi.com/2073-4360/12/11/2620
https://m.chemicalbook.com/ProductChemicalPropertiesCB7776717_en.htm
https://arxiv.org/pdf/2408.00650
https://patents.google.com/patent/US4301023A/en
https://www.benchchem.com/product/b095776/docs#technical-whitepaper-safety-guide-cholesteryl-hexadecyl-carbonate-1-2
https://www.benchchem.com/product/b095776/docs#technical-whitepaper-safety-guide-cholesteryl-hexadecyl-carbonate-1-2
https://www.benchchem.com/product/b095776/docs#technical-whitepaper-safety-guide-cholesteryl-hexadecyl-carbonate-1-2
https://www.benchchem.com/product/b095776/docs#technical-whitepaper-safety-guide-cholesteryl-hexadecyl-carbonate-1-2
https://www.benchchem.com/product/b095776?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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